Cas no 2171651-31-1 (5-(cyclobutylmethyl)-1-oxa-9-thia-4-azaspiro5.5undecane)

• Product Name: 5-(cyclobutylmethyl)-1-oxa-9-thia-4-azaspiro5.5undecane
• CAS No: 2171651-31-1
• MF: C₁₃H₂₃NOS
• MW: 241.392822504044
• CID: 5934594
• PubChem ID: 165842229
• Update Time: 2025-05-30

5-(cyclobutylmethyl)-1-oxa-9-thia-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-(cyclobutylmethyl)-1-oxa-9-thia-4-azaspiro5.5undecane
• 2171651-31-1
• 5-(cyclobutylmethyl)-1-oxa-9-thia-4-azaspiro[5.5]undecane
• EN300-1642846

• Inchi： 1S/C13H23NOS/c1-2-11(3-1)10-12-13(15-7-6-14-12)4-8-16-9-5-13/h11-12,14H,1-10H2
• InChI Key： GXUDCGJZRMJLEB-UHFFFAOYSA-N
• SMILES： S1CCC2(CC1)C(CC1CCC1)NCCO2

Computed Properties

• Exact Mass: 241.15003553g/mol
• Monoisotopic Mass: 241.15003553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.6Ų

Additional information on 5-(cyclobutylmethyl)-1-oxa-9-thia-4-azaspiro5.5undecane

Comprehensive Overview of 5-(cyclobutylmethyl)-1-oxa-9-thia-4-azaspiro[5.5]undecane (CAS No. 2171651-31-1)

The compound 5-(cyclobutylmethyl)-1-oxa-9-thia-4-azaspiro[5.5]undecane (CAS No. 2171651-31-1) is a structurally unique spirocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its intricate architecture, featuring a spiro[5.5]undecane core with embedded oxa (oxygen) and thia (sulfur) heteroatoms, makes it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a scaffold for designing novel bioactive molecules, given its ability to modulate molecular interactions in biological systems.

In recent years, the demand for spirocyclic compounds like 5-(cyclobutylmethyl)-1-oxa-9-thia-4-azaspiro[5.5]undecane has surged due to their versatility in medicinal chemistry. These compounds are often explored for their kinase inhibition properties, GPCR targeting, and central nervous system (CNS) activity. The incorporation of both oxygen and sulfur atoms in the structure enhances its binding affinity to various enzymes and receptors, making it a valuable tool for probing biological pathways. Additionally, the cyclobutylmethyl moiety introduces steric constraints that can fine-tune pharmacokinetic properties, such as metabolic stability and membrane permeability.

From a synthetic perspective, the preparation of CAS No. 2171651-31-1 involves multi-step organic transformations, often leveraging ring-closing metathesis or cycloaddition reactions to construct the spirocyclic framework. Chemists are increasingly adopting green chemistry principles to optimize its synthesis, minimizing waste and improving yield. This aligns with the broader industry trend toward sustainable and eco-friendly manufacturing processes, which is a hot topic among researchers and investors alike.

The compound’s potential applications extend beyond pharmaceuticals. Its unique structure has sparked interest in material science, particularly in the development of advanced polymers and ligands for catalysis. The thia-aza motif, for instance, could serve as a chelating agent for metal ions, enabling the design of new catalysts for asymmetric synthesis. Such innovations are critical for industries ranging from agrochemicals to renewable energy, where efficient catalytic systems are in high demand.

As the scientific community continues to explore 5-(cyclobutylmethyl)-1-oxa-9-thia-4-azaspiro[5.5]undecane, questions about its structure-activity relationships (SAR) and toxicological profile remain areas of active investigation. Computational tools like molecular docking and QSAR modeling are being employed to predict its interactions with biological targets, accelerating the discovery process. These methodologies are particularly relevant in the era of AI-driven drug discovery, where data-driven approaches are revolutionizing how new compounds are identified and optimized.

In summary, CAS No. 2171651-31-1 represents a fascinating example of modern heterocyclic chemistry, with broad implications for both life sciences and industrial applications. Its study not only advances our understanding of spirocyclic architectures but also contributes to the development of next-generation therapeutics and functional materials. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology today.